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Compound of Interest

Compound Name: 8-Iodooct-7-yn-1-ol

Cat. No.: B2467789 Get Quote

Essential Safety and Handling Guide for 8-
Iodooct-7-yn-1-ol
This document provides critical safety and logistical information for the handling and disposal of

8-Iodooct-7-yn-1-ol, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure safe laboratory operations and

proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 8-Iodooct-7-yn-1-ol is not readily available, data

from structurally similar compounds and general chemical safety principles dictate a cautious

approach. The presence of a terminal alkyne and an iodo- group suggests potential hazards.

Terminal alkynes can form explosive metal acetylides and may be flammable[1]. Halogenated

organic compounds also require specific handling and disposal procedures[2][3][4]. Based on

the parent compound, 7-Octyn-1-ol, this chemical may be harmful if swallowed, cause skin and

eye irritation, and may lead to respiratory irritation[5].

Recommended Personal Protective Equipment (PPE):

A risk assessment should always be conducted before handling any chemical. The following

table summarizes the recommended PPE for handling 8-Iodooct-7-yn-1-ol.
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Protection Type Specific PPE Purpose Relevant Information

Eye Protection

Safety goggles or a

face shield worn over

safety glasses

To protect eyes from

splashes and potential

irritants.

Goggles provide a

seal around the eyes,

offering better

protection than safety

glasses alone. A face

shield protects the

entire face.

Hand Protection Nitrile gloves

To prevent skin

contact with the

chemical.

Nitrile gloves offer

good resistance to a

range of chemicals.

Ensure gloves are

inspected before use

and changed regularly

or if contaminated.

Body Protection
Chemical-resistant lab

coat

To protect skin and

clothing from

splashes.

A lab coat made of

appropriate chemical-

resistant material

should be worn and

fully buttoned.

Respiratory Protection

Use in a well-

ventilated area or

fume hood.

To avoid inhalation of

any potential vapors

or aerosols.

If there is a risk of

generating aerosols or

vapors, a respirator

may be necessary

based on a formal risk

assessment.

Foot Protection Closed-toe shoes

To protect feet from

spills and falling

objects.

Shoes should be

made of a non-porous

material.

Operational Plan: Handling and Storage
Handling:
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Ventilation: Always handle 8-Iodooct-7-yn-1-ol in a well-ventilated laboratory, preferably

within a chemical fume hood to minimize inhalation exposure.

Avoid Contamination: Prevent contact with skin, eyes, and clothing by wearing the

appropriate PPE.

Ignition Sources: Keep away from heat, sparks, and open flames. While the flammability of

this specific compound is not documented, terminal alkynes can be flammable.

Incompatible Materials: Avoid contact with strong oxidizing agents and heavy metal salts

(e.g., silver, copper, mercury) to prevent the formation of explosive acetylides.

Storage:

Inert Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent

degradation.

Temperature: Keep in a cool, dark place. Refrigeration is recommended to maintain chemical

stability.

Container: Store in a tightly sealed, properly labeled container.

Disposal Plan
As a halogenated organic compound, 8-Iodooct-7-yn-1-ol must be disposed of as hazardous

waste. Improper disposal can lead to environmental contamination and is a regulatory violation.

Waste Segregation and Collection:

Segregate Waste: Do not mix halogenated organic waste with non-halogenated waste. This

is crucial as the disposal methods and costs differ significantly.

Waste Container: Collect waste 8-Iodooct-7-yn-1-ol and any materials contaminated with it

(e.g., gloves, absorbent pads) in a designated, leak-proof, and clearly labeled hazardous

waste container.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents, including the name "8-Iodooct-7-yn-1-ol". Do not use abbreviations or chemical
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formulas.

Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

and to arrange for waste pickup.

The primary disposal method for halogenated organic compounds is typically high-

temperature incineration at a licensed facility.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 8-Iodooct-7-yn-1-ol from

receipt to disposal.
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Workflow for Safe Handling and Disposal of 8-Iodooct-7-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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